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Compound of Interest

Compound Name: Suberylglycine-d2

Cat. No.: B12413441 Get Quote

This document provides immediate safety and logistical information for the proper disposal of

Suberylglycine-d2, catering to researchers, scientists, and professionals in drug development.

The following procedures are based on general best practices for laboratory chemical waste

management and available data for structurally similar compounds.

Disclaimer: No specific Safety Data Sheet (SDS) with comprehensive disposal instructions for

Suberylglycine-d2 was found. However, an SDS for the closely related compound,

Suberylglycine-d4, classifies it as not a hazardous substance or mixture. Similarly, an SDS for

N-Suberylglycine-2,2-d2 indicates it is not flammable or combustible, though it recommends

standard laboratory personal protective equipment.[1] Therefore, it is reasonable to handle

Suberylglycine-d2 as a non-hazardous solid organic chemical. Crucially, all laboratory

personnel must consult their institution's Environmental Health and Safety (EHS) office and

adhere to local, state, and federal regulations for final disposal verification.

Key Chemical Data
For easy reference, the following table summarizes the essential identification information for

Suberylglycine-d2.
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Property Value

Chemical Name Suberylglycine-d2

Synonyms
8-[(Carboxymethyl-d2)amino]-8-oxooctanoic

acid, Suberyl glycine-d2

CAS Number 1219799-02-6

Molecular Formula C10D2H15NO5

Molecular Weight 233.258 g/mol

Recommended Disposal Protocol
The following step-by-step protocol outlines the recommended disposal procedure for

Suberylglycine-d2, assuming it is treated as a non-hazardous solid chemical waste.

Personnel Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves.

Disposal Steps:

Initial Assessment: Confirm that the Suberylglycine-d2 waste is not mixed with any

hazardous materials, such as flammable solvents, corrosive chemicals, or toxic substances.

If the waste is contaminated, it must be treated as hazardous waste.

Containerization:

Place the solid Suberylglycine-d2 waste in a chemically compatible, leak-proof primary

container. The original product container is often suitable.

Ensure the container is securely sealed.

Labeling:
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Clearly label the primary container with "Suberylglycine-d2" and "Non-Hazardous

Waste".

Place the sealed primary container into a larger, durable secondary container for transport.

Label the outer container as "Non-Hazardous Laboratory Waste".[2]

Institutional Procedure:

Follow your institution's specific procedures for the disposal of non-hazardous solid waste.

[3][4][5] This may involve placing the securely packaged and labeled waste in a

designated collection area for routine pickup by facilities management or EHS.

Do not dispose of chemical waste in regular office or breakroom trash receptacles.

Documentation:

Maintain a record of the disposal, including the chemical name, quantity, and date of

disposal, in accordance with your laboratory's standard operating procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Suberylglycine-d2.
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Caption: Disposal decision workflow for Suberylglycine-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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